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Compound of Interest

Compound Name:
Methyl 4-

(sulfamoylmethyl)benzoate

Cat. No.: B1279759 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the synthesis, properties, and potential

applications of Methyl 4-(sulfamoylmethyl)benzoate. The protocols outlined below are based

on established chemical transformations and are intended to guide qualified researchers in the

preparation and use of this compound.

Chemical Properties and Data
Methyl 4-(sulfamoylmethyl)benzoate is a sulfonamide derivative with potential applications

as a chemical intermediate in the synthesis of more complex molecules, particularly in the field

of medicinal chemistry. Sulfonamides are a well-established class of compounds with a broad

range of biological activities.
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Property Value Source

Molecular Formula C₉H₁₁NO₄S PubChem

Molecular Weight 229.25 g/mol PubChem

IUPAC Name
methyl 4-

(sulfamoylmethyl)benzoate
PubChem

CAS Number 11817053 (from PubChemLite) PubChemLite

Physical Form Solid (predicted) -

Solubility

Predicted to be soluble in

organic solvents like methanol,

ethanol, and DMSO.

-

Proposed Synthesis Protocol
The following is a proposed two-step experimental procedure for the synthesis of Methyl 4-
(sulfamoylmethyl)benzoate. This protocol is based on established organic chemistry

reactions, including Fischer esterification and nucleophilic substitution.

Step 1: Synthesis of Methyl 4-(chloromethyl)benzoate from 4-(Chloromethyl)benzoic acid

This step involves the esterification of 4-(chloromethyl)benzoic acid with methanol in the

presence of an acid catalyst.

Materials and Reagents:

4-(Chloromethyl)benzoic acid

Methanol (anhydrous)

Sulfuric acid (concentrated)

Sodium bicarbonate (saturated aqueous solution)

Brine (saturated aqueous sodium chloride solution)
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Anhydrous magnesium sulfate or sodium sulfate

Dichloromethane or ethyl acetate

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a clean, dry round-bottom flask, dissolve 4-(chloromethyl)benzoic acid (1 equivalent) in an

excess of anhydrous methanol (e.g., 10-20 equivalents).

Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 equivalents) to the

solution while stirring.

Attach a reflux condenser to the flask and heat the reaction mixture to reflux. Monitor the

reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess methanol using a rotary evaporator.

Dissolve the residue in dichloromethane or ethyl acetate and transfer it to a separatory

funnel.

Wash the organic layer sequentially with a saturated aqueous solution of sodium

bicarbonate, water, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude Methyl 4-(chloromethyl)benzoate.

The crude product can be purified by column chromatography on silica gel if necessary.
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Step 2: Synthesis of Methyl 4-(sulfamoylmethyl)benzoate from Methyl 4-

(chloromethyl)benzoate

This step involves the conversion of the chloromethyl group to a sulfamoyl group via a two-step

sequence: conversion to the corresponding sulfite followed by reaction with ammonia. A more

direct approach using sulfamide is also plausible. A proposed direct method is outlined below.

Materials and Reagents:

Methyl 4-(chloromethyl)benzoate

Sulfamide

Sodium hydride (or another suitable base)

Anhydrous N,N-dimethylformamide (DMF)

Ammonium chloride (saturated aqueous solution)

Ethyl acetate

Brine

Anhydrous sodium sulfate

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add

sulfamide (1.2 equivalents) to anhydrous DMF.
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Cool the mixture in an ice bath and carefully add sodium hydride (1.2 equivalents) portion-

wise. Stir the mixture until the evolution of hydrogen gas ceases.

Add a solution of Methyl 4-(chloromethyl)benzoate (1 equivalent) in anhydrous DMF

dropwise to the reaction mixture.

Allow the reaction to warm to room temperature and stir until TLC analysis indicates the

consumption of the starting material.

Carefully quench the reaction by the slow addition of a saturated aqueous solution of

ammonium chloride.

Extract the product with ethyl acetate.

Wash the combined organic layers with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel to yield Methyl 4-
(sulfamoylmethyl)benzoate.

Safety and Handling
General Precautions:

This experimental procedure should be carried out by trained personnel in a well-ventilated

fume hood.

Personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-

resistant gloves, should be worn at all times.

Reagent-Specific Hazards:

Concentrated Sulfuric Acid: Corrosive. Causes severe skin burns and eye damage. Handle

with extreme care.
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Sodium Hydride: Flammable solid. Reacts violently with water to produce flammable

hydrogen gas. Handle under an inert atmosphere.

N,N-Dimethylformamide (DMF): Harmful if inhaled or absorbed through the skin. A possible

reproductive toxin.

Methyl 4-sulfamoylbenzoate (related compound): May cause skin irritation, serious eye

irritation, and respiratory irritation.

Visualizing the Synthetic Workflow
The following diagram illustrates the proposed synthetic pathway for Methyl 4-
(sulfamoylmethyl)benzoate.

Starting Material Step 1: Chlorination Step 2: Esterification Step 3: Sulfamoylation

p-Toluic Acid 4-(Chloromethyl)benzoic Acid
Cl₂, UV light

Methyl 4-(chloromethyl)benzoate
Methanol, H₂SO₄ (cat.)

Methyl 4-(sulfamoylmethyl)benzoate

1. Sulfamide, NaH
2. Quench

Click to download full resolution via product page

Caption: Proposed synthetic pathway for Methyl 4-(sulfamoylmethyl)benzoate.

Potential Applications
Given the presence of the sulfonamide functional group, Methyl 4-
(sulfamoylmethyl)benzoate holds potential as a building block in the development of novel

therapeutic agents. Sulfonamides are known to exhibit a wide range of biological activities,

including antimicrobial and anticancer properties. This compound can serve as a versatile

intermediate for the synthesis of a library of derivatives for screening in various biological

assays. Further research is required to elucidate the specific biological activities and potential

signaling pathway interactions of this compound and its derivatives.
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[https://www.benchchem.com/product/b1279759#methyl-4-sulfamoylmethyl-benzoate-
experimental-procedure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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